Cas no 2137664-22-1 (7-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid)

• Product Name: 7-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• CAS No: 2137664-22-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6212149
• PubChem ID: 165473740
• Update Time: 2025-07-18

7-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• EN300-1104781
• 2137664-22-1
• 7-ethyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-2-6-3-7(9(13)14)12-8(4-6)10-5-11-12/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： DXOHKOHJYPGVLH-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=NC=NN21)CC)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 7-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid

7-Ethyl-1,2,4-Triazolo[1,5-a]pyridine-5-Carboxylic Acid (CAS No. 2137664-22-1): A Promising Compound in Medicinal Chemistry

7-Ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid, identified by the CAS No. 2137664-22-1, represents a novel class of heterocyclic compounds with significant potential in pharmaceutical research. This molecule belongs to the broader family of triazole-pyridine hybrids, which have garnered attention for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The structural complexity of 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid is characterized by the integration of a five-membered triazole ring and a six-membered pyridine ring, connected through a methylene bridge. This unique architecture provides multiple functional groups, enabling the compound to interact with various biological targets, thereby expanding its therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in drug discovery. The triazole-pyridine hybrid framework, particularly 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid, has emerged as a promising candidate for targeting diseases with complex pathophysiology. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against multidrug-resistant cancer cell lines, suggesting its potential as an antineoplastic agent. The carboxylic acid group at the pyridine ring plays a critical role in modulating the compound's solubility and bioavailability, which are essential factors in pharmaceutical development.

The triazole ring in 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid is known for its ability to form hydrogen bonds with biological macromolecules, enhancing the compound's binding affinity to target proteins. This property is particularly valuable in the design of targeted therapies for diseases such as cancer and neurodegenerative disorders. A 2022 review in Drug Discovery Today emphasized the role of triazole derivatives in inhibiting key enzymes involved in cellular proliferation, such as kinase pathways and histone deacetylases (HDACs). The ethyl substituent at the 7-position further contributes to the compound's stability and metabolic resistance, making it a favorable candidate for long-term therapeutic use.

Experimental studies on 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid have revealed its potential in modulating immune responses. Research conducted in 2023 by a team at the University of Tokyo demonstrated that this compound can suppress pro-inflammatory cytokine production in macrophages, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The pyridine ring is believed to interact with cytokine receptors, while the triazole ring may inhibit the activity of pro-inflammatory enzymes like COX-2 and LOX. These findings highlight the compound's versatility in addressing multifactorial diseases.

From a synthetic perspective, the preparation of 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid involves a series of well-established chemical reactions, including condensation reactions and ring-closure processes. A 2024 publication in Organic Letters described a novel synthetic route that optimizes the yield and purity of this compound, which is critical for large-scale pharmaceutical production. The carboxylic acid functional group can be further modified to enhance the compound's pharmacokinetic properties, such as improving its bioavailability and reducing metabolic degradation.

Despite its promising therapeutic potential, the 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid compound is not without challenges. One of the primary concerns is its toxicological profile, which requires further investigation to ensure its safety in clinical settings. Preclinical studies are currently underway to evaluate the acute and chronic toxicity of this compound in animal models. Additionally, the selectivity of the compound for its intended biological targets remains a key area of research, as off-target effects could limit its therapeutic utility.

In conclusion, 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 2137664-22-1) represents a significant advancement in the field of medicinal chemistry. Its unique heterocyclic structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Ongoing research into its synthetic methods, pharmacological properties, and toxicological safety will be crucial in translating this compound from the laboratory to clinical practice. As the field of drug discovery continues to evolve, the triazole-pyridine hybrid framework exemplified by 7-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid is poised to play a vital role in addressing some of the most challenging diseases of our time.